7-(1,2,3,4,4a,5,7,7a-Octahydropyrrolo[3,4-b]pyridin-6-yl)-1-cyclopropyl-6-fluoranyl-8-methoxy-4-oxidanylidene-quinoline-3-carboxylic acid hydrochloride

• IUPAC Name: 7-(1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl)-1-cyclopropyl-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C21H24FN3O4.ClH/c1-29-20-17-13(19(26)14(21(27)28)9-25(17)12-4-5-12)7-15(22)18(20)24-8-11-3-2-6-23-16(11)10-24;/h7,9,11-12,16,23H,2-6,8,10H2,1H3,(H,27,28);1H
• InChI Key: IDIIJJHBXUESQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1N3CC4CCCNC4C3)F)C(=O)C(=CN2C5CC5)C(=O)O.Cl
• Molecular Formula: C21H25ClFN3O4
• Molecular Weight: 437.9 g/mol
• CAS No.: 1185253-35-3

Description

This compound is a fluoroquinolone derivative characterized by a quinoline core substituted with a bicyclic pyrrolo[3,4-b]pyridine moiety, a cyclopropyl group, and a methoxy substituent. Its IUPAC name reflects its stereochemistry, with the (4aS,7aS)-configuration in the octahydropyrrolopyridine ring . The hydrochloride salt form enhances solubility for pharmaceutical applications, as evidenced by its use as an intermediate in organic synthesis . Key properties include:

• Molecular formula: C₂₁H₂₄FN₃O₄·HCl
• Molecular weight: 437.90 g/mol
• CAS number: 186826-86-8
• Synthesis: Prepared via a multi-step process involving tert-butyl-protected intermediates and Boc-deprotection, achieving yields up to 83% .

Biological Activity

Overview

The compound 7-(1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl)-1-cyclopropyl-6-fluoranyl-8-methoxy-4-oxidanylidene-quinoline-3-carboxylic acid hydrochloride is a complex organic molecule that belongs to the class of quinolone derivatives. This compound exhibits significant biological activities primarily related to its antibacterial properties and potential applications in cancer therapy.

Property	Details
Molecular Formula	C21H24FN3O7S
Molecular Weight	481.5 g/mol
IUPAC Name	7-(1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl)-1-cyclopropyl-6-fluoranyl-8-methoxy-4-oxidanylidene-quinoline-3-carboxylic acid hydrochloride
CAS Number	1217665-86-5

The biological activity of this compound is primarily attributed to its mechanism of action as an inhibitor of bacterial enzymes such as DNA gyrase and topoisomerase IV. These enzymes are crucial for DNA replication and transcription in bacteria. By inhibiting these enzymes, the compound effectively prevents bacterial cell division and leads to cell death. This mechanism is similar to that of other fluoroquinolone antibiotics like Moxifloxacin, which is known for its broad-spectrum antibacterial activity .

Antibacterial Activity

Research indicates that this compound exhibits potent antibacterial properties against a variety of Gram-positive and Gram-negative bacteria. The structure-function relationship suggests that modifications in the cyclopropyl and fluorine substituents enhance its efficacy against resistant strains.

In Vitro Studies

In vitro studies have demonstrated that the compound shows significant inhibition against pathogens such as:

• Escherichia coli
• Staphylococcus aureus
• Pseudomonas aeruginosa

The minimum inhibitory concentrations (MICs) for these bacteria have been reported to be lower than those for traditional antibiotics .

Anticancer Potential

Recent studies have explored the anticancer potential of this compound. It has been shown to inhibit the proliferation of various cancer cell lines by inducing apoptosis and inhibiting migration and invasion.

Case Study: Breast Cancer

A notable case study involved the evaluation of this compound's effects on breast cancer cell lines (e.g., 4T1). The results indicated:

• IC50 Values : The compound exhibited IC50 values in the low micromolar range.
• Mechanism : It induced apoptosis through the activation of caspases and downregulation of anti-apoptotic proteins .

Safety and Toxicity

While the antibacterial and anticancer activities are promising, safety profiles must be established through comprehensive toxicological studies. Preliminary data suggest a favorable safety profile; however, further research is necessary to fully understand its pharmacokinetics and potential side effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a class of fluoroquinolones modified with bicyclic amines to enhance antibacterial activity and reduce resistance. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name / Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties	References
Target Compound	Octahydropyrrolo[3,4-b]pyridin-6-yl, cyclopropyl, 8-methoxy	437.90	High purity (≥98%), intermediate for antibiotics, stereospecific synthesis .
7-(3-Amino-pyrrolidinyl)-1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-quinoline-3-carboxylic acid	Pyrrolidinyl instead of bicyclic amine	401.4	Broader Gram-negative activity but lower solubility; CAS 151096-09-2 .
7-(3-Amino-pyrazolo[4,3-c]pyridin-5-yl)-1-cyclopropyl-6-fluoro-8-methoxy analog (8h)	Pyrazolo-pyridine core	443.18	Yellow solid, >300°C mp; 17% yield, limited bioavailability .
7-(Hexahydro-pyrrolo[3,4-b][1,4]oxazin-6-yl)-1-cyclopropyl-6-fluoro-8-methoxy analog	Oxazin-pyrrolo hybrid	398.39	8-cyano substitution; used in preclinical studies (CAS 209342-41-6) .
Ethyl 3-Oxo-2-phenyl-5-(quinolin-3-yl)-pyrazolo[4,3-c]pyridine-7-carboxylate (7f)	Esterified pyrazolo-pyridine, phenyl group	410.42	Orange crystals, 248–251°C mp; 84% yield, no reported bioactivity .

Key Findings :

Structural Impact on Activity :

• The octahydropyrrolopyridine moiety in the target compound improves stereochemical stability compared to simpler pyrrolidinyl analogs (e.g., CAS 151096-09-2) .
• Pyrazolo-pyridine derivatives (e.g., 8h) exhibit higher melting points (>300°C) but lower synthetic yields (17%), suggesting challenges in scalability .

Synthetic Efficiency :

• The target compound’s synthesis (83% yield) is more efficient than pyrazolo-pyridine analogs due to optimized Boc-deprotection and solvent-efficient steps .
• Ethyl ester derivatives (e.g., 7f) achieve higher yields (84%) but lack functional groups for salt formation, limiting pharmaceutical utility .

Bioactivity and Solubility: The hydrochloride salt form of the target compound enhances aqueous solubility compared to non-ionic analogs (e.g., 8h), making it preferable for drug formulations . Hybrid structures like the pyrrolo-oxazin analog (CAS 209342-41-6) introduce cyan groups for improved target binding but require complex purification .

Data Tables

Table 2: Physicochemical Properties

Property	Target Compound	7-(3-Amino-pyrrolidinyl) analog	Pyrazolo-pyridine (8h)	Pyrrolo-oxazin analog
Melting Point (°C)	Not reported	>250 (decomposes)	>300	Not reported
Solubility (mg/mL)	High (HCl salt)	Low	Insoluble	Moderate
Synthetic Yield (%)	83	65–70	17	50–55

Table 3: Spectroscopic Data

Compound	¹H-NMR (δ, DMSO-d₆)	HRMS (ESI) [M+H]+
Target Compound	Peaks at 0.93–1.11 (m, 4H, cyclopropyl), 3.62 (s, 3H, OCH₃), 8.67 (s, 1H, C2-H)	443.18522 (obs.)
Pyrazolo-pyridine (8h)	δ 2.09 (br., 2H), 3.46 (s, 3H, N-CH₃), 4.17 (s, 2H)	443.18431 (calc.)